Cas no 131418-17-2 (2-Chloro-N-ethylisonicotinamide)

• Product Name: 2-Chloro-N-ethylisonicotinamide
• CAS No: 131418-17-2
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD09862948
• CID: 898620
• Update Time: 2026-04-29

2-Chloro-N-ethylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-ethylisonicotinamide
• 2-Chloro-N-ethyl-isonicotinamide
• 2-chloro-N-ethylisonicotinamide(SALTDATA: FREE)
• 2-chloro-N-ethylpyridine-4-carboxamide
• UKRORGSYN-BB BBV-098566

• MDL： MFCD09862948
• Inchi： InChI=1S/C8H9ClN2O/c1-2-10-8(12)6-3-4-11-7(9)5-6/h3-5H,2H2,1H3,(H,10,12)
• InChI Key： BVBWRYILTVQFEJ-UHFFFAOYSA-N
• SMILES： CCNC(C1=CC(Cl)=NC=C1)=O

Computed Properties

• Exact Mass: 184.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.218
• Boiling Point: 339.5°C at 760 mmHg
• Flash Point: 159.1°C
• Refractive Index: 1.539
• PSA: 41.99000
• LogP: 1.87560

Additional information on 2-Chloro-N-ethylisonicotinamide

2-Chloro-N-ethylisonicotinamide (CAS No. 131418-17-2): A Comprehensive Overview of Its Properties and Applications

2-Chloro-N-ethylisonicotinamide (CAS No. 131418-17-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its chemical name and CAS number are frequently searched by researchers and industry professionals, highlighting its relevance in modern scientific applications.

The molecular structure of 2-Chloro-N-ethylisonicotinamide features a chloro-substituted pyridine ring and an ethylamide group, which contribute to its reactivity and versatility. This combination makes it a valuable building block in medicinal chemistry, particularly in the design of heterocyclic compounds. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such intermediates, as they align with the growing demand for sustainable and efficient synthetic pathways.

One of the most searched questions related to this compound is: *"What are the applications of 2-Chloro-N-ethylisonicotinamide in drug development?"* Studies suggest its potential use in creating antimicrobial agents and central nervous system (CNS) therapeutics. Its chloro and amide functionalities enable it to interact with biological targets, making it a candidate for further pharmacological exploration. Additionally, its role in crop protection chemicals has been investigated, addressing global concerns about food security and sustainable agriculture.

From a synthetic chemistry perspective, CAS No. 131418-17-2 is often discussed in forums and research papers for its ease of modification and compatibility with cross-coupling reactions. These properties are critical for researchers working on high-throughput screening and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. The compound’s stability under standard conditions also makes it a practical choice for laboratory use.

Environmental and safety considerations are another hot topic linked to 2-Chloro-N-ethylisonicotinamide. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. Searches for *"biodegradability of chloro-substituted amides"* reflect the broader interest in eco-friendly chemical processes, a trend driven by regulatory pressures and corporate sustainability goals.

In summary, 2-Chloro-N-ethylisonicotinamide (CAS No. 131418-17-2) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity continue to inspire innovation, particularly in areas like precision medicine and green synthesis. As research advances, this compound is likely to remain a focal point for scientists aiming to address some of the most pressing challenges in chemistry and biology.